[2-(Pyridin-2-ylamino)thiazol-5-yl]methanol

• Molecular Formula: C9H9N3OS
• Molecular Weight: 207.25 g/mol
• IUPAC Name: [2-(pyridin-2-ylamino)-1,3-thiazol-5-yl]methanol
• InChI: InChI=1S/C9H9N3OS/c13-6-7-5-11-9(14-7)12-8-3-1-2-4-10-8/h1-5,13H,6H2,(H,10,11,12)
• InChI Key: JSAJAADTIPUNHD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)NC2=NC=C(S2)CO

Description

[2-(Pyridin-2-ylamino)thiazol-5-yl]methanol is a useful research compound. Its molecular formula is C9H9N3OS and its molecular weight is 207.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 2-(pyridin-2-ylamino)thiazole-5-carbaldehyde (410 mg, 2 mmol) in ethanol (15 mL) and DMF (5 mL) was added potassium borohydride (120 mg). The resulting mixture was stirred at RT for 1 h, quenched with 10% sulfuric acid solution and concentrated in vacuo. The residue was extracted with methanol and the methanol solution was concentrated. The crude material was diluted with water, filtered and the solid was washed with water and dried in vacuo to provide compound 9A, [2-(pyridin-2-ylamino)thiazol-5-yl]methanol (385 mg, 93%) as a solid. LC/MS; (M+H)+=208

Synthesis routes and methods II

Procedure details